4-(2-Bromo-3-methylbenzoyl)morpholine
Cat. No. B1402370
M. Wt: 284.15 g/mol
InChI Key: XDTCLDBXEBNXPT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08735384B2
Procedure details
A solution of 2-bromo-3-methylbenzoic acid (2.19 g, 10.18 mmol) in THF (20.37 mL) was treated with N,N′-carbonyldiimidazole (1.98 g, 12.2 mmol). The reaction mixture was stirred at ambient temperature overnight (14 h). Morpholine (3.11 mL, 35.6 mmol) was added in one portion. The resulting solution was stirred for 8 h and then partitioned between EtOAc and water. Organic layer washed with water, dilute HCl, saturated aqueous Na2CO3, water and brine. The solution was then concentrated in vacuo to afford (2-bromo-3-methylphenyl)(morpholino)methanone as a white crystalline solid.
[Compound]
Name
N,N′-carbonyldiimidazole
Quantity
1.98 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[C:10]([CH3:11])=[CH:9][CH:8]=[CH:7][C:3]=1[C:4]([OH:6])=O.[NH:12]1[CH2:17][CH2:16][O:15][CH2:14][CH2:13]1>C1COCC1>[Br:1][C:2]1[C:10]([CH3:11])=[CH:9][CH:8]=[CH:7][C:3]=1[C:4]([N:12]1[CH2:17][CH2:16][O:15][CH2:14][CH2:13]1)=[O:6]
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Inputs
Step One
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Name
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|
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Quantity
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2.19 g
|
|
Type
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reactant
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|
Smiles
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BrC1=C(C(=O)O)C=CC=C1C
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[Compound]
|
Name
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N,N′-carbonyldiimidazole
|
|
Quantity
|
1.98 g
|
|
Type
|
reactant
|
|
Smiles
|
|
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Name
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|
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Quantity
|
20.37 mL
|
|
Type
|
solvent
|
|
Smiles
|
C1CCOC1
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Step Two
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Name
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|
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Quantity
|
3.11 mL
|
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Type
|
reactant
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Smiles
|
N1CCOCC1
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
|
|
Details
|
The reaction mixture was stirred at ambient temperature overnight (14 h)
|
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
|
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Details
|
See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
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|
Details
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The resulting solution was stirred for 8 h
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Duration
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8 h
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CUSTOM
|
Type
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CUSTOM
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|
Details
|
partitioned between EtOAc and water
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WASH
|
Type
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WASH
|
|
Details
|
Organic layer washed with water, dilute HCl, saturated aqueous Na2CO3, water and brine
|
CONCENTRATION
|
Type
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CONCENTRATION
|
|
Details
|
The solution was then concentrated in vacuo
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Outcomes
Product
Details
Reaction Time |
14 h |
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Name
|
|
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Type
|
product
|
|
Smiles
|
BrC1=C(C=CC=C1C)C(=O)N1CCOCC1
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Source
|
Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
